N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine

• IUPAC Name: N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine
• InChI: InChI=1S/C11H16F3N3S/c1-16(2)8-3-5-17(6-4-8)10-15-9(7-18-10)11(12,13)14/h7-8H,3-6H2,1-2H3
• InChI Key: ZKWLGCCZWAGIQR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCN(CC1)C2=NC(=CS2)C(F)(F)F
• Molecular Formula: C11H16F3N3S
• Molecular Weight: 279.33 g/mol

Description

“N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine” is a complex organic compound. It contains a piperidine ring, which is a common structure in many pharmaceuticals and natural products. The compound also features a trifluoromethyl group (-CF3), which is often used in drug design to improve stability and lipophilicity.

Molecular Structure Analysis

The compound contains several functional groups that could influence its properties and reactivity. The trifluoromethyl group is electron-withdrawing, which could affect the compound’s acidity and basicity. The piperidine ring is a secondary amine, which could participate in various reactions. The thiazole ring is a heterocycle containing both nitrogen and sulfur atoms, which could also influence the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The trifluoromethyl group is quite stable but can be involved in certain reactions under specific conditions. The piperidine ring, being a secondary amine, could undergo reactions like alkylation, acylation, and others. The thiazole ring could participate in reactions typical for heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the trifluoromethyl group could increase the compound’s lipophilicity, potentially improving its ability to cross cell membranes. The piperidine and thiazole rings could also influence properties like solubility, melting point, and boiling point.

Mechanism of Action

The exact mechanism of action of N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine is still not fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in drug metabolism, as well as modulate the activity of certain receptors. It is also believed to modulate the activity of certain enzymes involved in signal transduction pathways, as well as modulate the activity of certain ion channels.
Biochemical and Physiological Effects
This compound has been studied for its potential to modulate the activity of certain enzymes involved in drug metabolism, as well as its ability to modulate the activity of certain receptors. It has also been studied for its potential to modulate the activity of certain enzymes involved in signal transduction pathways, as well as its ability to modulate the activity of certain ion channels. Additionally, it has been studied for its potential to modulate the activity of certain enzymes involved in the metabolism of neurotransmitters, as well as its ability to modulate the activity of certain hormones.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine has several advantages for use in lab experiments. It is a relatively inexpensive compound and is easily synthesized in the lab. Additionally, it is a highly versatile compound that can be used in a variety of biochemical and physiological experiments. However, there are some limitations to using this compound in lab experiments. It is not a very stable compound and can degrade in the presence of light and heat. Additionally, it is not soluble in water, and so it must be dissolved in a suitable solvent before use in experiments.

Future Directions

N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine has a wide range of potential applications in drug development, and there are many future directions for research. For example, further studies could be conducted to explore its potential as an inhibitor of enzymes involved in drug metabolism or its ability to modulate the activity of certain receptors. Additionally, further studies could be conducted to explore its potential to modulate the activity of certain enzymes involved in signal transduction pathways, as well as its ability to modulate the activity of certain ion channels. Finally, further studies could be conducted to explore its potential to modulate the activity of certain enzymes involved in the metabolism of neurotransmitters, as well as its ability to modulate the activity of certain hormones.

Synthesis Methods

N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine can be synthesized through a variety of methods. The most common route utilizes an alkylation reaction of 4-chloro-1-methylpiperidine with N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]amine. This reaction is carried out in the presence of a base such as sodium hydroxide to form a salt. The salt is then treated with an acid such as hydrochloric acid to form the desired product.

Scientific Research Applications

N,N-dimethyl-1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]piperidin-4-amine has been used in a variety of scientific research applications. It has been studied for its potential as an inhibitor of enzymes involved in the metabolism of drugs, as well as its ability to modulate the activity of certain receptors. It has also been studied for its potential to modulate the activity of certain enzymes involved in signal transduction pathways, as well as its ability to modulate the activity of certain ion channels.